Cas no 1396792-87-2 (N-benzyl-3-3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide)

• Product Name: N-benzyl-3-3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide
• CAS No: 1396792-87-2
• MF: C₁₈H₁₇N₅O₃
• MW: 351.359283208847
• CID: 5966160
• Update Time: 2025-10-20

N-benzyl-3-3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-3-3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide
• XSYZSJWYYFWNCC-UHFFFAOYSA-N

• Inchi： 1S/C18H17N5O3/c24-16-14(7-4-8-19-16)15-21-17(26-22-15)13-10-23(11-13)18(25)20-9-12-5-2-1-3-6-12/h1-8,13,22H,9-11H2,(H,20,25)/b15-14+
• InChI Key： UMSVSWJJBNJVPE-CCEZHUSRSA-N
• SMILES： N1(C(NCC2=CC=CC=C2)=O)CC(C2ON/C(=C3\C=CC=NC\3=O)/N=2)C1

Additional information on N-benzyl-3-3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide

N-Benzyloxazolidinone Derivatives: A Comprehensive Overview of CAS No. 1396792-87-2

N-benzyl-3-(3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide (CAS No. 1396792-87-2) is a highly specialized organic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of oxazolidinones, which have been extensively studied for their diverse biological activities. The molecule is characterized by its unique structure, which incorporates a benzyl group, a dihydropyridine ring, and an oxadiazole moiety. These structural elements contribute to its pharmacological properties and make it a promising candidate for drug development.

The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitutions and cyclizations. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules. For instance, researchers have employed microwave-assisted synthesis to optimize reaction conditions and improve yield. This approach not only enhances the scalability of the synthesis but also aligns with green chemistry principles by reducing energy consumption and waste generation.

One of the most notable features of CAS No. 1396792-87-2 is its ability to modulate cellular signaling pathways. Preclinical studies have demonstrated its potential as an inhibitor of key enzymes involved in inflammation and oxidative stress. For example, a study published in the *Journal of Medicinal Chemistry* highlighted its inhibitory effects on NF-kB activation, a critical pathway in chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

In addition to its enzymatic activity, this compound exhibits remarkable selectivity towards specific cellular targets. This selectivity is attributed to its unique structural arrangement, particularly the interaction between the oxadiazole ring and the dihydropyridine moiety. Computational modeling studies have provided insights into the molecular docking mechanisms, revealing that these interactions play a pivotal role in stabilizing the compound-target complex.

The pharmacokinetic profile of CAS No. 1396792-87-2 has also been extensively evaluated. Animal studies indicate that it possesses favorable absorption and bioavailability characteristics. Furthermore, its metabolic stability has been optimized through structural modifications aimed at reducing susceptibility to hepatic enzymes. These findings underscore its potential as an orally active therapeutic agent.

Recent clinical trials have explored the efficacy of this compound in treating various disease states. For instance, phase I trials have demonstrated its safety profile in healthy volunteers, with no significant adverse effects reported at therapeutic doses. Encouragingly, phase II trials in patients with chronic inflammation have shown promising results, with significant reductions in inflammatory biomarkers observed.

Looking ahead, researchers are focusing on expanding the therapeutic applications of CAS No. 1396792-87 by exploring its potential in oncology and infectious diseases. Collaborative efforts between academic institutions and pharmaceutical companies are underway to investigate its antitumor activity and antiviral properties.

In conclusion, N-benzyl-3-(3-(2-Oxo)-dihydropyridine derivative) (CAS No. 1396792) represents a cutting-edge advancement in medicinal chemistry. Its unique structure, coupled with robust preclinical and clinical data, positions it as a leading candidate for developing innovative therapeutics across multiple therapeutic areas.